ethyl 5-(2-hydroxy-3-{[4-(propan-2-yl)phenyl]amino}propoxy)-2-methyl-1-(4-methylphenyl)-1H-indole-3-carboxylate

• Molecular Formula: C31H36N2O4
• Molecular Weight: 500.6 g/mol
• IUPAC Name: ethyl 5-[2-hydroxy-3-(4-propan-2-ylanilino)propoxy]-2-methyl-1-(4-methylphenyl)indole-3-carboxylate
• InChI: InChI=1S/C31H36N2O4/c1-6-36-31(35)30-22(5)33(25-13-7-21(4)8-14-25)29-16-15-27(17-28(29)30)37-19-26(34)18-32-24-11-9-23(10-12-24)20(2)3/h7-17,20,26,32,34H,6,18-19H2,1-5H3
• InChI Key: DTCAERKQOYSFOT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C2=C1C=C(C=C2)OCC(CNC3=CC=C(C=C3)C(C)C)O)C4=CC=C(C=C4)C)C

Description

Ethyl 5-(2-hydroxy-3-{[4-(propan-2-yl)phenyl]amino}propoxy)-2-methyl-1-(4-methylphenyl)-1H-indole-3-carboxylate is a complex organic compound that belongs to the class of indole derivatives. Indole derivatives are known for their diverse biological activities and are widely used in medicinal chemistry due to their potential therapeutic properties .

Preparation Methods

The synthesis of ethyl 5-(2-hydroxy-3-{[4-(propan-2-yl)phenyl]amino}propoxy)-2-methyl-1-(4-methylphenyl)-1H-indole-3-carboxylate involves multiple stepsCommon reaction conditions include the use of catalysts, solvents, and specific temperature and pressure settings to ensure the desired product is obtained .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form ketones or aldehydes.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The aromatic rings can undergo electrophilic substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and electrophiles like bromine. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Ethyl 5-(2-hydroxy-3-{[4-(propan-2-yl)phenyl]amino}propoxy)-2-methyl-1-(4-methylphenyl)-1H-indole-3-carboxylate has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antiviral, anticancer, and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar compounds to ethyl 5-(2-hydroxy-3-{[4-(propan-2-yl)phenyl]amino}propoxy)-2-methyl-1-(4-methylphenyl)-1H-indole-3-carboxylate include other indole derivatives with similar functional groups. These compounds may share some biological activities but differ in their potency, selectivity, and specific applications. Examples of similar compounds include:

• Indole-3-acetic acid
• 5-fluoro-3-phenyl-1H-indole-2-carboxylate derivatives .

This compound’s uniqueness lies in its specific combination of functional groups, which confer distinct chemical and biological properties.